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Compound of Interest

Compound Name: 1-(2-Chlorobenzyl)guanidine
CAS No.: 4406-27-3
Cat. No.: B2753241
Get Quote
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Molecule Profile & Critical Distinction

User Warning: Do not confuse this compound with Guanidine Hydrochloride (GdnHCI).

o GdnHCI: A chaotropic agent used for protein denaturation (toxic at high doses, non-specific).

[1]

e 1-(2-Chlorobenzyl)guanidine: A pharmacologically active benzylguanidine derivative
investigated for antimicrobial activity (targeting FtsZ or membranes), anti-obesity effects, and
ion channel modulation (e.g., ASICs).

1-(2-
Feature ( . Guanidine HCI
Chlorobenzyl)guanidine

CAS 1128-91-2 (HCl salt) 50-01-1
) Drug Candidate / Chemical )
Primary Use Protein Denaturant
Probe
In Vivo Target Specific Receptors/Enzymes Systemic Toxicity (Avoid)
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Experimental Workflow: The Dose Optimization
Cycle

Before administering to a cohort, you must validate your formulation and establish a
therapeutic window. Use the following logic flow to prevent animal loss and data noise.
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Start: Compound Acquisition

Step 1: Solubility Testing
(PBS vs. Vehicles)

Decision: Select Vehicle
(Ag. Solution vs. Suspension)

Step 2: Pilot Tolerability Study
(n=2 mice/dose, Staircase Method)

Adverse Events observed?

Yes (Seizures/Distress

Step 3: Pharmacokinetics (PK) Reduce Dose by 50%
(Tmax, Cmax, Half-life) Check formulation pH

Step 4: Efficacy Study
(Therapeutic Dosing)
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Figure 1: Decision tree for establishing a safe, effective dosage regimen for benzylguanidine
derivatives.

Frequently Asked Questions (Troubleshooting)
Category A: Formulation & Solubility[1][2][3]

Q: My compound precipitates immediately when | add PBS. How do | solubilize it for IP
injection? A: Benzylguanidine free bases are poorly soluble in neutral aqueous buffers.

e The Fix: Ensure you are using the Hydrochloride (HCI) or Hemisulfate salt form. If you have
the free base, you must convert it in situ.

e Protocol:

o

Dissolve the compound in a small volume of DMSO (max 5% final volume).

[¢]

Add Tween-80 (1-2%).

[e]

Slowly add warm saline (0.9% NacCl) while vortexing.

[e]

Alternative: Use 2-hydroxypropyl-B-cyclodextrin (HP-B-CD) at 20% w/v in water. This
encapsulates the hydrophobic benzyl ring, improving solubility without the toxicity of high
DMSO.

Q: What is the maximum concentration | can inject? A: For mice (IP), limiting injection volume
to 10 mL/kg is standard.

« If your target dose is 50 mg/kg, your concentration must be 5 mg/mL.

e If precipitation occurs at >2 mg/mL, you must switch to oral gavage (PO) using a suspension
vehicle (e.g., 0.5% Methylcellulose).

Category B: Dosing & Toxicity

Q: The animals are showing tremors 15 minutes after administration. Is this expected? A: No,
this indicates acute neurotoxicity.
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e Mechanism: Guanidine derivatives can modulate voltage-gated sodium channels or
acetylcholine release.[2] Tremors suggest you have exceeded the Maximum Tolerated Dose
(MTD).

o Action: Terminate the affected animals immediately. Reduce the dosage by 50% for the next
cohort. If using IP, switch to PO (Oral) to flatten the

(peak plasma concentration) and reduce CNS spikes.

Q: What is the starting dose range for efficacy studies? A: Based on structural analogs (e.g., 1-
(4-chlorobenzyl)guanidine used in obesity studies [1]):

Low Dose: 5-10 mg/kg

Medium Dose: 20 mg/kg

High Dose: 40-50 mg/kg

Note: Doses >50 mg/kg often yield diminishing returns and exponential toxicity.

Category C: Efficacy Issues

Q: | see no effect on my target (e.g., bacterial load or weight loss), even at high doses. A: This
is likely a Pharmacokinetic (PK) failure, not a potency failure.

o Check Half-life (

): Benzylguanidines are small molecules and may be rapidly metabolized or excreted renaly.

e Troubleshoot:
o Switch from QD (once daily) to BID (twice daily) dosing.

o Check the route: IP injections might result in "first-pass” hepatic clearance if the drug is
metabolized quickly.

o Self-Validation: Collect plasma at 30 min, 2 hr, and 6 hr post-dose. If the compound is
undetectable at 2 hr, your dosing frequency is too low.
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Standardized Protocols
Protocol 1: Preparation of 20 mg/kg Dose (IP) for Mice

Target: 25g Mouse. Injection Vol: 250 pL (10 mL/kg). Required Concentration: 2.0 mg/mL.

Weigh: 10 mg of 1-(2-Chlorobenzyl)guanidine HCI.

e Solvent A: Add 100 pL DMSO (2% final). Vortex until clear.
e Solvent B: Add 100 pL Tween-80 (2% final). Vortex.

e Diluent: Add 4.8 mL of sterile 0.9% Saline (warm to 37°C).
e Mix: Vortex vigorously. If cloudy, sonicate for 30 seconds.

 Filter: Pass through a 0.22 um PES syringe filter (essential for IP to prevent granulomas).

Protocol 2: The "Staircase" Pilot Study (Toxicity Check)

Do not waste 10 animals on a dose that kills them.

. ) Observation o
Tier Dose (mg/kg) n (Mice) . Stop Criteria
Period

None. Proceed
to Tier 2.

1 5 2 24 Hours

Lethargy,
2 15 2 24 Hours i i
Piloerection.

Tremors,
3 45 2 24 Hours Seizures, >15%
Wt Loss.

e Rule: If Tier 2 shows adverse effects, your Max Dose for the main study is 10 mg/kg. If Tier 3
is safe, your Max Dose is 40 mg/kg.
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loss in mice.[3] Journal of Medicinal Chemistry, 52(11), 3457-3463. [Link]

¢ PubChem.Compound Summary: 2-(2-Chlorobenzyl)guanidine Hydrochloride.[4] National
Library of Medicine.[4][5] [Link][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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